Cas no 1260671-43-9 (2,3-dihydrospiroisoindole-1,4'-oxane)

• Product Name: 2,3-dihydrospiroisoindole-1,4'-oxane
• CAS No: 1260671-43-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD18251067
• CID: 5608345
• PubChem ID: 72213733
• Update Time: 2025-06-03

2,3-dihydrospiroisoindole-1,4'-oxane Chemical and Physical Properties

Names and Identifiers

• EN300-8615440
• 1260671-43-9
• 2,2',3,3',5',6'-HEXAHYDROSPIRO[ISOINDOLE-1,4'-PYRAN]
• AB74171
• 2,3-dihydrospiro[isoindole-1,4'-oxane]
• 2,3-dihydrospiroisoindole-1,4'-oxane

• MDL： MFCD18251067
• Inchi： 1S/C12H15NO/c1-2-4-11-10(3-1)9-13-12(11)5-7-14-8-6-12/h1-4,13H,5-9H2
• InChI Key： MLMLLHZTQWROFC-UHFFFAOYSA-N
• SMILES： O1CCC2(C3C=CC=CC=3CN2)CC1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2,3-dihydrospiroisoindole-1,4'-oxane

Comprehensive Overview of 2,3-Dihydrospiroisoindole-1,4'-oxane (CAS No. 1260671-43-9): Properties, Applications, and Industry Insights

The compound 2,3-dihydrospiroisoindole-1,4'-oxane (CAS No. 1260671-43-9) is a spirocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique spirocyclic structure, combining an isoindole moiety with an oxane ring, offers versatile chemical properties, making it a valuable intermediate in drug discovery and specialty chemical synthesis. Researchers and industry professionals frequently search for terms like "spirocyclic compounds in drug design" or "CAS 1260671-43-9 applications," reflecting its growing relevance in modern chemistry.

One of the key features of 2,3-dihydrospiroisoindole-1,4'-oxane is its potential role in central nervous system (CNS) therapeutics. The spirocyclic framework is often explored for its ability to modulate biological targets, such as receptors or enzymes, due to its three-dimensional rigidity. This aligns with the rising demand for "novel heterocyclic scaffolds" and "spiro compounds in medicinal chemistry," as highlighted in recent publications and patent filings. The compound's oxane ring further enhances its metabolic stability, a critical factor in drug development.

Beyond pharmaceuticals, CAS 1260671-43-9 has potential applications in advanced materials, particularly in the design of organic semiconductors or photoactive materials. Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic devices, addressing trending queries like "spiro compounds in OLEDs" or "small-molecule materials for energy storage." The compound's synthetic versatility also allows for derivatization, enabling tailored properties for specific industrial needs.

From a synthetic perspective, 2,3-dihydrospiroisoindole-1,4'-oxane is typically prepared via multicomponent reactions or catalytic cyclization strategies. Recent advancements in "green chemistry approaches" have spurred interest in optimizing its synthesis to reduce waste and improve yields. This resonates with the broader industry shift toward sustainable practices, as seen in searches for "eco-friendly heterocycle synthesis." Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing its purity and structure.

In conclusion, 2,3-dihydrospiroisoindole-1,4'-oxane (CAS No. 1260671-43-9) represents a compelling case study in the intersection of medicinal chemistry and materials science. Its adaptability to diverse applications—from drug candidates to functional materials—positions it as a molecule of enduring interest. As research continues to uncover its full potential, this compound is likely to remain a focal point for innovations addressing global challenges in healthcare and technology.